![molecular formula C12H14ClN3O2S B3004387 4-hydrazinyl-N-phenylbenzene-1-sulfonamide hydrochloride CAS No. 1251924-71-6](/img/structure/B3004387.png)
4-hydrazinyl-N-phenylbenzene-1-sulfonamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Hydrazinyl-N-phenylbenzene-1-sulfonamide hydrochloride is a chemical compound with the CAS Number: 1251924-71-6 . It has a molecular weight of 299.78 and is typically found in a powder form . It is potentially useful as an intermediate in the production of Celebrex, an anti-inflammatory drug .
Molecular Structure Analysis
The IUPAC name for this compound is 4-hydrazino-N-phenylbenzenesulfonamide hydrochloride . The InChI code is 1S/C12H13N3O2S.ClH/c13-14-10-6-8-12(9-7-10)18(16,17)15-11-4-2-1-3-5-11;/h1-9,14-15H,13H2;1H . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a white to light yellow crystal powder . It has a molecular weight of 299.78 . The storage temperature is room temperature .Scientific Research Applications
Enantioselective Modification
This compound can be used in the enantioselective modification of sulfonamides and sulfonamide-containing drugs via carbene organic catalysis . The reaction proceeds under mild conditions with a broad substrate scope, wide functional group tolerance, and good to excellent yields .
Chemo-selective Reactions
When multiple sulfonamides or amines are present in the same molecule, the reaction occurs in a highly chemo-selective manner . This allows for selective modification of sulfonamide-containing drug molecules .
Prodrug Formation
The compound can be used to form the corresponding phthalidyl derivatives as potential prodrugs . These prodrugs can have enhanced performance and/or altered pharmacological properties .
Synthesis of New Structures
Further synthetic transformations of sulfonamides prepared from ammonia and primary amines can offer new structures and properties . This can be particularly useful in the development of new medicinal molecules .
pH Regulation in Tumor Microenvironment
The compound can potentially be used in the regulation of pH in the hypoxic tumor microenvironment . This is a promising area of research in cancer therapy .
Safety And Hazards
properties
IUPAC Name |
4-hydrazinyl-N-phenylbenzenesulfonamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2S.ClH/c13-14-10-6-8-12(9-7-10)18(16,17)15-11-4-2-1-3-5-11;/h1-9,14-15H,13H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABNPNGLANABIHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-hydrazinyl-N-phenylbenzene-1-sulfonamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.